4-(5-(4-Pentylphenyl)pyrimidin-2-yl)benzamide

• CAS RN: 63617-55-0
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 4-[5-(4-pentylphenyl)pyrimidin-2-yl]benzamide
• InChI: InChI=1S/C22H23N3O/c1-2-3-4-5-16-6-8-17(9-7-16)20-14-24-22(25-15-20)19-12-10-18(11-13-19)21(23)26/h6-15H,2-5H2,1H3,(H2,23,26)
• InChI Key: HYKPKRIQTISUTO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C2=CN=C(N=C2)C3=CC=C(C=C3)C(=O)N

Description

4-(5-(4-Pentylphenyl)pyrimidin-2-yl)benzamide is a useful research compound. Its molecular formula is C22H23N3O and its molecular weight is 345.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.46 g. of 2-(4-n-pentylphenyl)-3-ethoxy-acrolein, 3.63 g. of the 4-amidinobenzoic acid amide hydrochloride described above and 0.0254 mol of sodium methylate (obtained by dissolving 0.584 g. of sodium metal in methanol) are suspended in 250 ml. of methanol and stirred overnight at room temperature under an atmosphere of nitrogen. The yellow suspension is then filtered and the residue is washed with a little ethanol and suspended in 1.4 liters of ether for further purification. The suspension is washed with water and then filtered again. Sparingly soluble 4-[5-(4-n-pentylphenyl)-2-pyrimidinyl]benzoic acid amide is obtained.